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Compound of Interest

Compound Name: Nitrosulfonazo III

Cat. No.: B1148275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Nitrosulfonazo III,
intended for use by professionals in laboratory and research settings. The following sections

detail the known properties, potential hazards, and recommended procedures for the safe

handling, storage, and disposal of this compound.

Physicochemical and Toxicological Data
While extensive toxicological data for Nitrosulfonazo III is not readily available in the public

domain, this section summarizes its known physical and chemical properties.[1] A structured

overview of typical toxicological data points is also provided for context and to highlight the

current data gap.

Table 1: Physical and Chemical Properties of Nitrosulfonazo III
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Property Value Source

Molecular Weight 866.56 g/mol [1]

Appearance Dark-green to black powder [1][2]

Solubility in Water Partly miscible [1]

Vapor Pressure Negligible [1]

Specific Gravity Not available [1]

Melting Range Not available [1]

Boiling Range Not available [1]

Flash Point Not available [1]

Autoignition Temperature Not available [1]

Table 2: Toxicological Data Summary for Nitrosulfonazo III
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Parameter Value Species Route Source

Acute Toxicity

(LD50)

No significant

data identified in

literature search.

--- --- [1]

Skin

Corrosion/Irritatio

n

Not thought to

produce adverse

health effects or

skin irritation

following contact

(based on animal

models).[1]

--- --- [1]

Serious Eye

Damage/Irritation

Direct contact

may cause

transient

discomfort (e.g.,

tearing,

redness).[1]

--- --- [1]

Carcinogenicity

Some azo dyes

may be

associated with

the development

of bladder

cancer.[1]

--- --- [1]

Chronic Health

Effects

Limited evidence

suggests that

long-term

exposure may

produce

cumulative

health effects.[1]

Long-term

exposure to high

dust

concentrations

may cause

--- --- [1]
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changes in lung

function.[1]

Hazard Identification and Safety Precautions
Nitrosulfonazo III is considered a hazardous substance.[1] It is a combustible solid that burns

with difficulty.[1] A significant hazard is the potential for dust explosion; clouds of fine dust in a

confined space may form an explosive mixture with air.[1]

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an

eyewash station and a safety shower.[2]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1] Open cuts or

irritated skin should not be exposed.[1]

Respiratory Protection: For operations that may generate dust, a particulate respirator is

recommended.[1]

General Handling: Avoid all personal contact, including inhalation of dust.[1] Wash hands

thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[2]

Keep away from incompatible substances, including strong oxidizing agents.[1]

Incompatibilities:

Mixing with acids, aldehydes, amides, carbamates, cyanides, inorganic fluorides,

halogenated organics, isocyanates, ketones, metals, nitrides, peroxides, phenols, epoxides,

acyl halides, and strong oxidizing or reducing agents may form toxic gases.[1]
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Mixing with alkali metals may form flammable gases.[1]

Emergency Procedures
Spills:

Minor Spills: Immediately clean up all spills. Avoid breathing dust and contact with skin and

eyes.[1]

Major Spills: Alert personnel in the area and contact emergency responders.[1] Avoid

personal contact and wear appropriate protective clothing.[1]

First Aid:

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2]

Skin Contact: Flush skin and hair with running water.[1] If irritation occurs, seek medical

attention.[1]

Inhalation: If dust is inhaled, remove from the contaminated area.[1] Encourage the patient to

blow their nose.[1]

Ingestion: If swallowed, immediately give a glass of water.[1] Do not induce vomiting.[2]

Fire-Fighting:

Extinguishing Media: Use foam or dry chemical powder.[1]

Hazards: Combustion may produce carbon monoxide, carbon dioxide, nitrogen oxides, and

sulfur oxides.[1] May emit poisonous fumes.[1]

Firefighter Protection: Wear self-contained breathing apparatus and protective gloves.[1]

Experimental Protocols: Representative Safety
Assessment
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Given the lack of specific toxicological studies for Nitrosulfonazo III, a generalized protocol for

an acute oral toxicity study, based on established guidelines (e.g., OECD Guideline 420), is

provided below as a representative example of a key safety experiment.

Objective: To determine the acute oral toxicity of a substance.

Materials:

Test substance (Nitrosulfonazo III)

Vehicle for administration (e.g., water, corn oil)

Test animals (typically rodents, e.g., rats)

Gavage needles

Cages and appropriate housing

Balances for weighing animals and substance

Observation and recording materials

Methodology:

Animal Selection and Acclimatization: Healthy, young adult animals of a single sex (typically

females) are selected and acclimatized to the laboratory conditions for at least 5 days.

Dose Preparation: The test substance is prepared at the desired concentration in the

selected vehicle.

Administration: A single dose of the substance is administered to the animals by oral gavage.

A stepwise procedure is used, typically starting with a dose of 300 mg/kg.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Dose Adjustment: The subsequent dosing steps depend on the outcome of the previous

step. If an animal dies, the dose for the next animal is lowered. If the animal survives, the
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dose is increased.

Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is

determined from the observed mortalities at different dose levels.

Pathology: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed.

Visualizations
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Workflow for Safe Handling of Nitrosulfonazo III
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Caption: Workflow for the safe handling of Nitrosulfonazo III.
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Generalized Experimental Workflow for Acute Oral Toxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitrosulfonazo III]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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